Cas no 2154341-39-4 (3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione)
2154341-39-4 structure
Product Name:3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
CAS No:2154341-39-4
MF:C13H13N5O2
MW:271.274621725082
CID:5673144
PubChem ID:138467071
Update Time:2023-11-25
3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 2154341-39-4
- EN300-26682826
- 3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
- SCHEMBL20812163
- 3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
-
- Inchi: 1S/C13H13N5O2/c14-9-3-1-8(2-4-9)10-7-18(17-16-10)11-5-6-12(19)15-13(11)20/h1-4,7,11H,5-6,14H2,(H,15,19,20)
- InChI Key: OFHJMWAUSFYLSK-UHFFFAOYSA-N
- SMILES: O=C1C(CCC(N1)=O)N1C=C(C2C=CC(=CC=2)N)N=N1
Computed Properties
- Exact Mass: 271.10692467g/mol
- Monoisotopic Mass: 271.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 103Ų
3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26682826-1.0g |
3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione |
2154341-39-4 | 1g |
$0.0 | 2023-05-30 | ||
| Enamine | EN300-26682826-1g |
3-[4-(4-aminophenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione |
2154341-39-4 | 1g |
$0.0 | 2023-09-12 |
3-4-(4-aminophenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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